(+/-)-Strigol

Description

Strigol is a plant hormone that belongs to the strigolactone family . Strigolactones, produced by plant roots, play key roles in plant physiology, including the germination of parasitic organisms, interaction with symbiotic fungi, and the regulation of branching . They are crucial for the recognition of plants by arbuscular mycorrhizal fungi, facilitating a mutualistic relationship where the fungi provide phosphate and other soil nutrients to the plant . Strigol, named after the Striga lutea plant, stimulates the germination of some parasitic plants . These parasitic plants can severely damage crops .

Strigolactones, including strigol, have a core chemical structure featuring a tricyclic lactone linked to a hydroxymethyl butenolide . While variations occur in some of their functional groups, strigolactones generally have melting points between 200 and 202 degrees Celsius . They are soluble in polar solvents like acetone and benzene but almost insoluble in hexane . Strigol influences the development of stems, leaves, and flowers, as well as fruit ripening .

Strigol’s role in stimulating the germination of parasitic plants has made it a target for controlling these pests . For instance, Phtheirospermum japonicum, a facultative hemiparasitic plant, shows increased germination in the presence of strigol under nitrate-deficient conditions . Another strigolactone, (+)-Strigol, along with (+)-Orobanchol and Sorgolactone, shares similar physiological effects . Developing molecules similar to strigol could offer a way to prevent parasitic plants from colonizing roots .

• CAS No.: 51820-11-2
• Product Name: (+/-)-Strigol
• Molecular Formula: C19H22O6
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (3aR,5S,8bS)-5-hydroxy-8,8-dimethyl-3-[[(2R)-4-methyl-5-oxo-2H-furan-2-yl]oxymethylidene]-3a,4,5,6,7,8b-hexahydroindeno[1,2-b]furan-2-one
• Standard InChI: InChI=1S/C19H22O6/c1-9-6-14(24-17(9)21)23-8-12-10-7-11-13(20)4-5-19(2,3)15(11)16(10)25-18(12)22/h6,8,10,13-14,16,20H,4-5,7H2,1-3H3/t10-,13+,14-,16+/m1/s1
• Standard InChIKey: VOFXXOPWCBSPAA-FTOGJNOLSA-N
• SMILES: CC1=CC(OC1=O)OC=C2C3CC4=C(C3OC2=O)C(CCC4O)(C)C
• Canonical SMILES: CC1=CC(OC1=O)OC=C2C3CC4=C(C3OC2=O)C(CCC4O)(C)C
• Purity: >98%
• Synonyms: (3aR*,5S*,8bS*,2'R*)-3-[(E)-2',5'-dihydro-4'-methyl-5'-oxo-2'-furanyloxymethylene]-5-hydroxy-8,8-dimethyl-3,3a,4,5,6,7,8,8b-octahydroindeno[1,2-b]furan-2-one
• Reference: 1: Humphrey AJ, Beale MH. Strigol: biogenesis and physiological activity. Phytochemistry. 2006 Apr;67(7):636-40. Epub 2006 Feb 17. Review. PubMed PMID: 16483620. 2: Yasuda N, Sugimoto Y, Kato M, Inanaga S, Yoneyama K. (+)-Strigol, a witchweed seed germination stimulant, from Menispermum dauricum root culture. Phytochemistry. 2003 Apr;62(7):1115-9. PubMed PMID: 12591265.
• PubChem Compound: 442090
• Last Modified: Apr 15 2024